2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate)

• IUPAC Name: [4-[2-[4-(2-iodobenzoyl)oxyphenyl]propan-2-yl]phenyl] 2-iodobenzoate
• InChI: InChI=1S/C29H22I2O4/c1-29(2,19-11-15-21(16-12-19)34-27(32)23-7-3-5-9-25(23)30)20-13-17-22(18-14-20)35-28(33)24-8-4-6-10-26(24)31/h3-18H,1-2H3
• InChI Key: SWBDMFAGOZLSEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)OC(=O)C2=CC=CC=C2I)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4I
• Molecular Formula: C29H22I2O4
• Molecular Weight: 688.3 g/mol

Description

2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate) is a chemical compound that has gained significant attention in the scientific community. This compound belongs to the class of organic compounds known as benzoic acid esters. It has a molecular formula of C28H20I2O4 and a molecular weight of 690.27 g/mol. This compound is used in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate) is not well understood. However, it is believed to work by interacting with specific receptors in cells, leading to the activation of various biochemical pathways.
Biochemical and Physiological Effects:
2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate) has been shown to have various biochemical and physiological effects. It has been found to exhibit antioxidant properties, which can help protect cells from oxidative damage. Additionally, this compound has been shown to possess anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate) in lab experiments is its unique properties, which make it a useful tool for the development of new materials and devices. However, one of the limitations of using this compound is its high cost, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the use of 2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate) in scientific research. One potential direction is the development of new materials for drug delivery systems. Additionally, this compound could be used in the development of new organic electronic devices with improved performance. Furthermore, more research is needed to better understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, 2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate) is a unique compound with various scientific research applications. Its unique properties make it a useful tool for the development of new materials and devices. However, further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

The synthesis of 2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate) involves the reaction of 2-iodobenzoic acid with 1,4-phenylenediboronic acid in the presence of palladium catalysts. The reaction is carried out in an inert atmosphere using a solvent such as tetrahydrofuran. The product is obtained by purification through column chromatography.

Scientific Research Applications

2,2-propanediyldi-4,1-phenylene bis(2-iodobenzoate) has various scientific research applications. It is used in the synthesis of organic compounds such as liquid crystals, dendrimers, and polymers. This compound is also used in the development of organic electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Furthermore, it is used in the development of new materials for drug delivery systems.